Cas no 5467-42-5 (2,2,4,6,6-pentamethylheptane-3,5-dione)

5467-42-5 structure
Product name:2,2,4,6,6-pentamethylheptane-3,5-dione
2,2,4,6,6-pentamethylheptane-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,2,4,6,6-pentamethylheptane-3,5-dione
- 2,2,4,6,6-Pentamethyl-3,5-heptanedione
- 2,2,4,6,6-Pentamethyl-heptan-3,5-dion
- 2,2,4,6,6-pentamethyl-heptane-3,5-dione
- AC1L5M0T
- AC1Q5BZ9
- AG-J-32083
- AR-1D0645
- CTK1H3723
- NSC28031
- NSC-28031
- 2,2,4,6,6-Pentamethyl-3,5-heptanedione #
- AKOS024339839
- 5467-42-5
- SCHEMBL1397144
- 3,5-Heptanedione, 2,2,4,6,6-pentamethyl-
- DTXSID50282798
- EN300-1127419
-
- Inchi: InChI=1S/C12H22O2/c1-8(9(13)11(2,3)4)10(14)12(5,6)7/h8H,1-7H3
- InChI Key: WMZURKKTJQPBOJ-UHFFFAOYSA-N
- SMILES: CC(C(=O)C(C)(C)C)C(=O)C(C)(C)C
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.895
- Boiling Point: 254.1°C at 760 mmHg
- Flash Point: 93.6°C
- Refractive Index: 1.433
- PSA: 34.14
- LogP: 2.85290
2,2,4,6,6-pentamethylheptane-3,5-dione PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1127419-10.0g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 10g |
$3807.0 | 2023-05-25 | ||
Enamine | EN300-1127419-0.05g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
Enamine | EN300-1127419-1.0g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 1g |
$884.0 | 2023-05-25 | ||
Enamine | EN300-1127419-0.5g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
Enamine | EN300-1127419-5g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 5g |
$2028.0 | 2023-10-26 | |
Enamine | EN300-1127419-0.25g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
Enamine | EN300-1127419-2.5g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
Enamine | EN300-1127419-1g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 1g |
$699.0 | 2023-10-26 | |
Enamine | EN300-1127419-0.1g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
Enamine | EN300-1127419-5.0g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 5g |
$2566.0 | 2023-05-25 |
2,2,4,6,6-pentamethylheptane-3,5-dione Related Literature
-
Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
-
Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
-
3. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
-
Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
-
Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
-
Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
-
Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
-
8. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
-
P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
-
Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
5467-42-5 (2,2,4,6,6-pentamethylheptane-3,5-dione) Related Products
- 18362-64-6(2,6-Dimethyl-3,5-heptanedione)
- 1540-34-7(3-Ethyl-2,4-pentanedione)
- 1118-71-4(Dipivaloylmethane)
- 20669-04-9(3,3-Dimethylpentan-2-one)
- 113486-29-6(3-Methylnonane-2,4-dione (>80%))
- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 5405-79-8(2,2-Dimethyl-3-hexanone)
- 1540-36-9(3-n-Butyl-2,4-pentanedione)
- 933-52-8(tetramethylcyclobutane-1,3-dione)
- 838889-15-9(ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
